N-(2-methyl-5-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)-2-thiophenecarboxamide

• Molecular Formula: C15H11N5OS2
• Molecular Weight: 341.4 g/mol
• IUPAC Name: N-[2-methyl-5-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H11N5OS2/c1-9-4-5-10(14-19-20-8-16-18-15(20)23-14)7-11(9)17-13(21)12-3-2-6-22-12/h2-8H,1H3,(H,17,21)
• InChI Key: ARPJESGCXLEGMY-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NN3C=NN=C3S2)NC(=O)C4=CC=CS4

Description

N-(2-methyl-5-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)-2-thiophenecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of N-(2-methyl-5-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)-2-thiophenecarboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are essential for the growth and survival of cancer cells, viruses, and bacteria.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. It has also been shown to inhibit the replication of viruses and the growth of bacteria. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-methyl-5-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)-2-thiophenecarboxamide in lab experiments is its potential as a multi-targeted agent. It has shown activity against several types of cancer cells, viruses, and bacteria, making it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of this compound.

Future Directions

There are several future directions for the research on N-(2-methyl-5-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)-2-thiophenecarboxamide. One direction is to study its potential as a treatment for specific types of cancer, such as breast cancer and lung cancer. Another direction is to study its potential as a treatment for viral infections, such as influenza and HIV. Additionally, further studies are needed to determine its potential as an antibacterial agent. Further research is also needed to determine the optimal dosage and potential side effects of this compound. Overall, this compound has shown promising results in various fields of scientific research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

N-(2-methyl-5-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)-2-thiophenecarboxamide can be synthesized using various methods. One of the most common methods is the reaction of 2-amino-5-methylthiadiazole with 2-bromo-1-(2-thienyl)ethanone in the presence of potassium carbonate. The resulting intermediate is then reacted with 2-aminotriazole to obtain the final product.

Scientific Research Applications

N-(2-methyl-5-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)-2-thiophenecarboxamide has potential applications in various fields of scientific research. It has been studied for its potential as an anticancer agent, as it has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential as an antiviral agent, as it has shown activity against several viruses, including influenza virus and HIV. Additionally, it has been studied for its potential as an antibacterial agent, as it has shown activity against several bacterial strains.